Cas no 941888-37-5 (Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate)

• Product Name: Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate
• CAS No: 941888-37-5
• MF: C₁₉H₁₅F₂NO₄S₂
• MW: 423.453509569168
• CID: 6635971
• PubChem ID: 16956723
• Update Time: 2025-08-04

Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F3222-0382
• ethyl 3-(N-(3,4-difluorophenyl)sulfamoyl)-4-phenylthiophene-2-carboxylate
• VU0513671-1
• ethyl 3-{[(3,4-difluorophenyl)amino]sulfonyl}-4-phenylthiophene-2-carboxylate
• 941888-37-5
• ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate
• AKOS004985958
• Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate

• Inchi： 1S/C19H15F2NO4S2/c1-2-26-19(23)17-18(14(11-27-17)12-6-4-3-5-7-12)28(24,25)22-13-8-9-15(20)16(21)10-13/h3-11,22H,2H2,1H3
• InChI Key： KRXUGRVGCKLTGD-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)SC=C1C1C=CC=CC=1)(NC1C=CC(=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 423.04105663g/mol
• Monoisotopic Mass: 423.04105663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Additional information on Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate

Ethyl 3-[(3,4-Difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate: A Comprehensive Overview

The compound Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate (CAS No. 941888-37-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfamoyl derivatives, which have been extensively studied for their unique properties and functionalities. The molecule's structure incorporates a thiophene ring system, which is known for its aromaticity and stability, making it a valuable component in the design of advanced materials and drugs.

The sulfamoyl group attached to the thiophene ring introduces additional electronic and steric effects, enhancing the compound's reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for drug development. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring further enhances the molecule's stability and bioavailability, as fluorinated compounds are often associated with improved metabolic resistance.

From a synthetic perspective, the preparation of Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels, ensuring the compound's suitability for both research and industrial applications. The synthesis process also underscores the importance of stereochemical control, as the spatial arrangement of substituents plays a critical role in determining the compound's properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the sulfamoyl group significantly alters the electron distribution across the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings have important implications for understanding the compound's behavior in biological systems and its potential as a drug candidate.

In terms of applications, Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. Additionally, its unique electronic properties make it a strong candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices.

The environmental impact of this compound is another critical area of consideration. Recent studies have focused on assessing its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, with specific microbial strains showing an ability to metabolize it efficiently. However, further research is required to fully understand its environmental fate and ensure its safe use in industrial settings.

In conclusion, Ethyl 3-[(3,4-difluorophenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate (CAS No. 941888-37-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.